Cas no 947666-21-9 ((S)-Tert-Butyl 3-isobutoxypyrrolidine-1-carboxylate)

(S)-Tert-Butyl 3-isobutoxypyrrolidine-1-carboxylate is a chiral pyrrolidine derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical research. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable for peptide and heterocycle synthesis. The isobutoxy side chain introduces steric and electronic modulation, which can influence reactivity and selectivity in asymmetric transformations. This compound is particularly useful in the preparation of bioactive molecules, including protease inhibitors and other pharmacologically active agents. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications, supporting its role in advanced medicinal chemistry and process development.
(S)-Tert-Butyl 3-isobutoxypyrrolidine-1-carboxylate structure
947666-21-9 structure
Product Name:(S)-Tert-Butyl 3-isobutoxypyrrolidine-1-carboxylate
CAS No:947666-21-9
MF:C13H25NO3
MW:243.342504262924
CID:2191716
Update Time:2025-06-23

(S)-Tert-Butyl 3-isobutoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl (3s)-3-isobutoxypyrrolidine-1-carboxylate
    • (S)-tert-Butyl 3-isobutoxypyrrolidine-1-carboxylate
    • DIKMZFFXJAPINZ-NSHDSACASA-N
    • tert-butyl (3S)-3-(2-methylpropoxy)pyrrolidine-1-carboxylate
    • (S)-Tert-Butyl 3-isobutoxypyrrolidine-1-carboxylate
    • Inchi: 1S/C13H25NO3/c1-10(2)9-16-11-6-7-14(8-11)12(15)17-13(3,4)5/h10-11H,6-9H2,1-5H3/t11-/m0/s1
    • InChI Key: DIKMZFFXJAPINZ-NSHDSACASA-N
    • SMILES: O(CC(C)C)[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Topological Polar Surface Area: 38.8

(S)-Tert-Butyl 3-isobutoxypyrrolidine-1-carboxylate Pricemore >>

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